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Compound of Interest

Compound Name: (8,4-Diaminophenyl)methanol
CAS No.: 63189-98-0
Cat. No.: B1315401
Get Quote
. J

Executive Summary & Chemical Profile

(3,4-Diaminophenyl)methanol (CAS: 17672-22-9), often used as a precursor in polymer
synthesis and pharmaceutical intermediate production, presents specific handling challenges
due to its aromatic amine structure. Unlike simple alcohols, the presence of ortho-diamine
functionality renders this compound highly susceptible to oxidation and potential sensitization.

Effective disposal is not merely about compliance; it is about preventing the formation of toxic
azo/nitroso degradation products and ensuring the safety of downstream waste management
personnel.
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Chemical Attribute Specification

CAS Number 17672-22-9

Formula C7H10N20

Molecular Weight 138.17 g/mol

Physical State Solid (Powder/Crystals)

Organic Base / Reducing Agent (Incompatible

Reactivity Class ) o i
with strong oxidizers and acids)

Hazard Assessment (The "Why" Behind the
Protocol)

Before disposal, you must understand the specific risks that dictate our waste stream choices.
This compound is not just "toxic"; it carries the specific risks associated with

phenylenediamines.

GHS Hazard Classification

Hazard Class Category Hazard Statement Code

Harmful if swallowed,
Acute Toxicity Cat4 in contact with skin, or ~ H302, H312, H332
inhaled.[1][2]

i o Causes serious skin
Skin/Eye Irritation Cat2 o H315, H319
and eye irritation.

May cause respiratory

STOT - SE Cat 3 o H335
irritation.[3]

Senior Scientist Insight:

o Sensitization Risk: While not always explicitly labeled on every SDS due to testing gaps,
ortho-diamines should always be treated as potential skin sensitizers. Repeated exposure

can lead to allergic dermatitis.
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» Oxidation Potential: The electron-rich aromatic ring oxidizes rapidly in air, turning samples
dark brown/black. Do not dispose of old, oxidized samples in general trash; the oxidation
products may possess higher toxicity profiles than the parent compound.

Pre-Disposal Handling & Segregation[4][5]

To ensure a self-validating safety system, strict segregation at the bench level is required.

Personal Protective Equipment (PPE) Matrix

e Gloves: Nitrile (Minimum 0.11 mm thickness). Reasoning: Aromatic amines can permeate
latex rapidly.

o Respiratory: Work within a certified chemical fume hood.[3] If handling bulk powder outside a
hood, N95/P100 respiratory protection is mandatory to prevent inhalation of fines.

o Clothing: Lab coat buttoned to the neck; closed-toe shoes.

Incompatibility Alerts (CRITICAL)

» NO Oxidizers: Do not mix with nitric acid, perchlorates, or peroxides in waste containers.
Risk: Rapid exothermic reaction, fire, or explosion.

e NO Strong Acids: While amines are basic and technically "neutralize" acids, mixing
concentrated waste streams can generate excessive heat and fumes. Segregate into a
dedicated "Organic Base" or "Non-Halogenated Organic" stream.

Step-by-Step Disposal Workflows
Scenario A: Solid Waste (Pure Substance or Spills)

Applicable to: Expired reagent, contaminated weigh boats, spill cleanup debris.
» Containment: Place the solid material into a clear, sealable polyethylene bag.

o Secondary Containment: Place the first bag into a second bag (double-bagging) or a wide-
mouth high-density polyethylene (HDPE) jar.

o Labeling: Affix a hazardous waste label.
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o Constituents: "(3,4-Diaminophenyl)methanol"[1][4]

o Hazard Checkbox: Toxic, Irritant.[1][3]

» Stream: Designate for High Heat Incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Applicable to: Solvents containing dissolved (3,4-Diaminophenyl)methanol.

Solvent Identification: Determine the primary solvent (e.g., Methanol, DCM, Ethyl Acetate).
e Segregation:

o If Halogenated Solvent (DCM, Chloroform): Use Halogenated Waste carboy.

o If Non-Halogenated (Methanol, Ethanol): Use Non-Halogenated Organic carboy.

e pH Check: If the solution was acidified during the experiment, ensure the waste container is
compatible (glass or HDPE).

o Labeling: List the solvent and the solute.
o Example: "95% Methanol, 5% (3,4-Diaminophenyl)methanol”.

¢ Prohibition:NEVER pour agueous solutions of this chemical down the sink. It is toxic to
aquatic life and difficult for municipal water treatment to remove.

Decision Logic Diagram

The following flowchart illustrates the decision-making process for disposing of (3,4-
Diaminophenyl)methanol to ensure compliance and safety.
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Waste Generation:
(3,4-Diaminophenyl)methanol

Determine Physical State

Solid Waste Liquid Waste
(Powder, Debris, PPE) (Solutions, Mother Liquor)

Check Solvent Type

\/

Double Bag in Polyethylene

OR Wide-Mouth Jar Contains Halogens

No Halogens

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM) (e.g., MeOH, EtOAc)

LABELING:
List Full Chemical Name
Check Toxic' & 'lrritant'

Final Disposal:
High Temperature Incineration
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Figure 1: Decision tree for the segregation and packaging of (3,4-Diaminophenyl)methanol
waste streams.

Emergency Spill Procedures

In the event of a benchtop spill, immediate action prevents contamination spread.
 Alert: Notify nearby personnel.

e PPE: Don fresh nitrile gloves and safety goggles.

e Dry Spill:

o

Gently cover with a damp paper towel to prevent dust generation.

[¢]

Scoop up material using a plastic spatula or dustpan.

[¢]

Place in a hazardous waste bag.

o

Wipe surface with water and detergent (soap) to remove amine residues.
o Wet Spill:
o Cover with an inert absorbent (Vermiculite or Universal Absorbent Pads).
o Do not use paper towels alone if the solvent is flammable.

o Collect absorbent into the solid hazardous waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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